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Compound of Interest

Compound Name: 3,4-Dihydro-2H-pyran

Cat. No.: B033191 Get Quote

The proper disposal of 3,4-Dihydro-2H-pyran (DHP) is critical for ensuring laboratory safety

and environmental protection. As a highly flammable liquid and potential peroxide former, DHP

requires careful handling throughout its lifecycle, from use to disposal.[1][2][3] This guide

provides detailed procedures for researchers, scientists, and drug development professionals

to manage and dispose of DHP waste safely and in compliance with regulations.

Immediate Safety and Handling
Before handling 3,4-Dihydro-2H-pyran, ensure that a proper risk assessment has been

completed. This chemical is a highly flammable liquid and vapor that can cause serious eye

and skin irritation.[2][4][5] It may also cause an allergic skin reaction and respiratory irritation.[2]

[4] Due to its flammability and tendency to form explosive peroxides, it must be handled with

extreme caution.[1][3]

Personal Protective Equipment (PPE): When handling DHP, the following PPE is mandatory:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][5]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1][5] It is

recommended to check the chemical resistance of the gloves with the supplier.[4]
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Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

[5] A lab coat is essential.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[1][2] If ventilation is inadequate, wear respiratory protection that complies with OSHA

regulations.[1][4]

Quantitative Data for 3,4-Dihydro-2H-pyran
For quick reference, the key quantitative data and hazard classifications for 3,4-Dihydro-2H-
pyran are summarized below.

Property Value Citations

CAS Number 110-87-2 [4][5]

Molecular Formula C₅H₈O N/A

Molecular Mass 84.12 g/mol [2]

Appearance Clear, colorless liquid [1]

Flash Point -17.8 °C (0 °F) [1]

GHS Hazard Statements
H225, H315, H317, H319,

H332, H335, H412
[2][4]

GHS Hazard Statement Key:

H225: Highly flammable liquid and vapor.[2][4]

H315: Causes skin irritation.[2][4]

H317: May cause an allergic skin reaction.[4]

H319: Causes serious eye irritation.[2][4]

H332: Harmful if inhaled.[4]

H335: May cause respiratory irritation.[2]
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H412: Harmful to aquatic life with long lasting effects.[4]

Experimental Protocols: Disposal and Spill
Neutralization
The following protocols provide step-by-step methodologies for the safe management of 3,4-
Dihydro-2H-pyran waste.

Protocol 1: Routine Disposal of Unwanted 3,4-Dihydro-
2H-pyran
This protocol details the procedure for collecting and preparing DHP for disposal by a certified

hazardous waste management service.

Methodology:

Work Area Preparation: Conduct all transfers of DHP waste within a certified chemical fume

hood to prevent the accumulation of flammable vapors.[6] Ensure all potential ignition

sources (e.g., hot plates, open flames, electrical equipment) are removed from the

immediate area.[1][2]

Container Selection: Use a designated, leak-proof hazardous waste container that is

compatible with flammable organic liquids.[7] The container should be clearly labeled as

"Hazardous Waste."[7] Glass or polyethylene containers are often suitable.[8]

Waste Transfer: Carefully transfer the unwanted 3,4-Dihydro-2H-pyran into the waste

container using a funnel. Avoid splashing. Use non-sparking tools for all operations.[1][9]

Container Sealing and Labeling: Securely seal the container cap.[7] Attach a completed

hazardous waste label, including the full chemical name ("3,4-Dihydro-2H-pyran"),

concentration, and associated hazards (e.g., "Flammable Liquid," "Irritant").

Temporary Storage: Store the sealed waste container in a designated, cool, dry, and well-

ventilated secondary containment area away from incompatible materials.[1][9] This area

should be a flammables storage cabinet.[3]
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Disposal Request: Arrange for pickup by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.[3][10] Do not dispose

of DHP down the drain or in regular trash.[7]

Protocol 2: Accidental Spill Cleanup
This protocol outlines the immediate actions to take in the event of a 3,4-Dihydro-2H-pyran
spill.

Methodology:

Immediate Evacuation and Alerting: Evacuate all non-essential personnel from the spill area.

[10] Alert colleagues and your laboratory supervisor.

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[1][9]

Ventilation: Ensure the area is well-ventilated, using a fume hood if the spill is contained

within it.[10]

Containment: For small spills (<1 L), contain the liquid using an inert absorbent material such

as vermiculite, sand, or earth.[1][10] Do not use combustible materials like paper towels as

the primary absorbent.

Collection: Wearing the appropriate PPE, carefully scoop up the absorbed material using

non-sparking tools.[1][5] Place the contaminated material into a suitable, sealable container

for disposal.[1][5]

Final Cleaning: Clean the spill area with soap and water.

Waste Disposal: Label the container holding the spill cleanup materials as hazardous waste,

detailing the contents.[3] Dispose of it according to the procedure in Protocol 1.

Large Spills: For large spills (>1 L), evacuate the area immediately and contact your

institution's emergency response team or EHS for assistance.[6]

Mandatory Visualizations
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The following diagrams illustrate the key procedural workflows for handling 3,4-Dihydro-2H-
pyran waste.
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3,4-Dihydro-2H-pyran waste.

Regulatory Framework
The disposal of 3,4-Dihydro-2H-pyran is governed by federal and state hazardous waste

regulations. In the United States, the primary federal legislation is the Resource Conservation

and Recovery Act (RCRA), implemented by the Environmental Protection Agency (EPA).[11]

[12] These regulations establish a "cradle-to-grave" framework for managing hazardous waste.

[11][13] Generators of hazardous waste are responsible for ensuring it is properly identified,

managed, and treated before disposal.[11][13] State regulations may impose additional or

more stringent requirements.[11][14] Always consult your local and institutional EHS guidelines

to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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